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Compound of Interest

Compound Name: Isophorone-d8

Cat. No.: B577046

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Isophorone-d8 (CAS:

14397-59-2), a deuterated analog of Isophorone. The following sections detail the toxicological
properties, safe handling procedures, personal protective equipment, and emergency protocols
necessary for a safe laboratory environment.

Hazard Identification and Toxicology

Isophorone-d8 is classified as a combustible liquid that is harmful if swallowed or in contact
with skin.[1][2][3] It can cause serious eye irritation and may cause respiratory irritation.[1][2][3]
It is also suspected of causing cancer.[1][2][3]

Summary of Health Hazards:

o Acute Effects: Inhalation can lead to irritation of the eyes, nose, and throat.[4][5] High
concentrations may cause dizziness and fatigue.[4][5] Direct contact causes skin and serious
eye irritation.[1][3] Ingestion is harmful.[1][3]

» Chronic Effects: Prolonged or repeated exposure may cause damage to organs.[2] Animal
studies have shown evidence of liver and kidney effects from chronic exposure.[6] The
International Agency for Research on Cancer (IARC) has not classified Isophorone-d8, but
unlabelled Isophorone is classified by ACGIH as an A3 animal carcinogen.[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b577046?utm_src=pdf-interest
https://www.benchchem.com/product/b577046?utm_src=pdf-body
https://www.benchchem.com/product/b577046?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2304_2.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12261%20English%20SDS%20US.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Isophorone-SDS-Prasol-Chemicals-6-18.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2304_2.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12261%20English%20SDS%20US.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Isophorone-SDS-Prasol-Chemicals-6-18.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2304_2.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12261%20English%20SDS%20US.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Isophorone-SDS-Prasol-Chemicals-6-18.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/isophorone.pdf
https://www.govinfo.gov/content/pkg/GOVPUB-HE20_500-PURL-gpo28899/pdf/GOVPUB-HE20_500-PURL-gpo28899.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/isophorone.pdf
https://www.govinfo.gov/content/pkg/GOVPUB-HE20_500-PURL-gpo28899/pdf/GOVPUB-HE20_500-PURL-gpo28899.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2304_2.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Isophorone-SDS-Prasol-Chemicals-6-18.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2304_2.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Isophorone-SDS-Prasol-Chemicals-6-18.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12261%20English%20SDS%20US.pdf
https://www.ncbi.nlm.nih.gov/books/NBK592040/
https://www.benchchem.com/product/b577046?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2304_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Toxicity Data (for Isophorone, CAS 78-59-1)

LD50 Oral (Rat)

2280 - 2330 mg/kg[7]

LD50 Oral (Mouse)

2690 mg/kg[7]

LC50 Inhalation (Guinea Pig)

4600 ppm (8 hn)[7]

LCLo Inhalation (Rat)

885 ppm (6 hr)[7]

Physical and Chemical Properties

Understanding the physical and chemical properties of Isophorone-d8 is crucial for safe

handling and storage.

Property Value Reference
Chemical Formula CoHeDsO [1]
Molecular Weight 146.26 g/mol [8]
Appearance Colorless to pale yellow liquid [1119]

Odor Peppermint or camphor-like [1][9][10]
Melting Point -8 °C (18 °F) [1][10]
Boiling Point 213 - 214 °C (415 - 417 °F) [1]

Flash Point 84 °C (183 °F) [1][11]

Auto-ignition Temperature

460 °C (860 °F)

[1](7]

Density

0.923 g/cm?

[1]

Solubility in Water

12 g/L

[1]9]

Vapor Pressure

0.3 hPa (0.2 mmHg) at 20 °C
(68 °F)

[1]

Explosive Limits

0.8 - 3.8 % by volume

[1](7]

Experimental Protocols and Safe Handling
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Strict adherence to safety protocols is mandatory when working with Isophorone-d8.
3.1. Engineering Controls

o Work with Isophorone-d8 must be conducted in a properly functioning chemical fume hood.
[12]

o The fume hood should have a face velocity between 80 and 125 feet per minute.[12]

o Good general ventilation, with typically 10 air changes per hour, should be maintained in the
laboratory.[2]

e An eyewash station and safety shower must be readily accessible.[13]

3.2. Personal Protective Equipment (PPE)
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PPE Category

Recommendation

Rationale & Citations

Eye and Face Protection

ANSI-approved safety glasses
with side-shields or chemical
splash goggles are required. A
face shield should be used if

there is a splash hazard.[1][12]

Protects against splashes and
vapors causing serious eye
irritation.[1][3]

Hand Protection

Wear two pairs of chemical-
resistant gloves (e.g., nitrile or
chloroprene).[12] Use proper
glove removal technique to

avoid skin contact.[12]

Prevents skin contact and
absorption, as the substance is
harmful if absorbed through
the skin.[1]

Body Protection

A lab coat, buttoned to full
length, must be worn.[12] Full-
length pants and closed-toe

shoes are mandatory.[12]

Protects against accidental

skin exposure.

Respiratory Protection

If working outside a fume
hood, respiratory protection is
required. A full-face supplied-
air respirator is recommended
if it is the sole means of

protection.[12]

Prevents inhalation of harmful
vapors that can cause

respiratory irritation.[1][3]

3.3. Handling and Storage Proc

edures

» Handling: Avoid contact with skin, eyes, and clothing.[1][12] Do not breathe vapors or mists.

[2][12] Keep away from heat, sparks, and open flames.[1][2][3] Do not eat, drink, or smoke

when using this product.[2][3]

» Storage: Store in a cool, dry, and well-ventilated location.[3][12] Keep containers tightly

closed and sealed upright to prevent leakage.[3][12] Store away from incompatible materials

such as strong oxidizing agents, strong acids, and alcohols.[12] A designhated storage area

should be clearly labeled.[12]

Emergency Procedures
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4.1. First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do.[1] Seek immediate medical attention.[1]

o Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
plenty of soap and water.[1] Consult a physician.[1]

 Inhalation: Move the person into fresh air.[1][2] If not breathing, give artificial respiration.[1] If
breathing is difficult, provide oxygen.[14] Seek medical attention.[1][2]

e Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] Never give anything by
mouth to an unconscious person.[1] Call a poison center or doctor immediately.[2]

4.2. Accidental Release and Spill Procedures

o Evacuate: Immediately evacuate the area and alert others.[12]
» Ventilate: Ensure the area is well-ventilated.

o Control Ignition Sources: Remove all sources of ignition.[1][3]

o Containment: Wear appropriate PPE.[1] Soak up the spill with an inert absorbent material
(e.g., sand, diatomaceous earth).[1][3] Do not let the product enter drains.[1]

o Disposal: Collect the absorbent material and place it in a suitable, closed container for
hazardous waste disposal.[1][3]

4.3. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: The substance is a combustible liquid.[1] Vapors are heavier than air and
may travel to a source of ignition and flash back.[3] Hazardous decomposition products
include carbon oxides.[1][3]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Isophorone-d8 in

a laboratory setting.
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Receipt & Initial Inspection
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Caption: Workflow for the safe laboratory handling of Isophorone-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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